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Compound of Interest

Compound Name: Lead chloride

Cat. No.: B025584 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on the safe handling and disposal of lead chloride waste in a laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What are the primary health hazards associated with lead chloride?

A1: Lead chloride is classified as a hazardous substance with several health risks. It is acutely

toxic if swallowed or inhaled.[1][2] Lead is a cumulative poison, and chronic exposure can

affect the nervous system, blood system, and kidneys.[3] Furthermore, lead chloride is

considered a probable human carcinogen and a reproductive toxin that may damage fertility or

an unborn child.[1][3][4][5]

Q2: What immediate steps should be taken in case of accidental exposure to lead chloride?

A2: The following first aid measures should be taken immediately:

Eyes: Flush with warm water for at least 15 minutes and seek medical attention.[3]

Skin: Wash the affected area thoroughly with soap and water.[3] If irritation persists, seek

medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek

immediate medical attention.[3]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b025584?utm_src=pdf-interest
https://www.benchchem.com/product/b025584?utm_src=pdf-body
https://www.benchchem.com/product/b025584?utm_src=pdf-body
https://www.benchchem.com/product/b025584?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC193310500&productDescription=LEAD%28II%29+CHLORIDE%2C+99%25+50GR&vendorId=VN00032119&countryCode=US&language=en
https://shop.chemsupply.com.au/documents/PJ1CKTPU.pdf
https://ipo.rutgers.edu/rehs/sop/Lead-Compounds
https://www.benchchem.com/product/b025584?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC193310500&productDescription=LEAD%28II%29+CHLORIDE%2C+99%25+50GR&vendorId=VN00032119&countryCode=US&language=en
https://ipo.rutgers.edu/rehs/sop/Lead-Compounds
https://www.flinnsci.com/sds_435-lead-chloride/sds_435/
https://nj.gov/health/eoh/rtkweb/documents/fs/1101.pdf
https://www.benchchem.com/product/b025584?utm_src=pdf-body
https://ipo.rutgers.edu/rehs/sop/Lead-Compounds
https://ipo.rutgers.edu/rehs/sop/Lead-Compounds
https://ipo.rutgers.edu/rehs/sop/Lead-Compounds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ingestion: Rinse the mouth with water and seek immediate medical attention.[3] Do not

induce vomiting.[1]

Q3: What are the regulations for disposing of lead chloride waste?

A3: Lead chloride waste is considered hazardous waste.[6][7] It must not be disposed of down

the drain or in regular trash.[6] All lead-contaminated materials, including empty containers,

rinse water from cleaning, and disposable personal protective equipment (PPE), must be

collected in a designated, sealed, and properly labeled hazardous waste container.[6] Disposal

must be handled by certified hazardous waste management services in accordance with local,

state, and federal regulations.[1][2]

Q4: How should lead chloride be stored in the laboratory?

A4: Lead chloride should be stored in a tightly closed, properly labeled container in a cool, dry,

and well-ventilated area.[1][3] It should be stored away from incompatible materials such as

strong oxidizing agents, acids, and bases.[1][6] The storage area should be a designated and

locked cabinet or room accessible only to authorized personnel.[2]

Troubleshooting Guide
Problem: I have spilled a small amount of solid lead chloride powder on the lab bench within a

fume hood.

Solution:

Ensure you are wearing appropriate PPE, including a lab coat, safety goggles, and nitrile

gloves.[3]

If the fume hood is not already on, turn it on to ensure proper ventilation.[3]

Avoid creating dust.[3] You can gently moisten the spilled powder with a wet paper towel to

prevent it from becoming airborne.[8]

Carefully sweep the dampened material into a designated hazardous waste container using

a brush and dustpan.[1][3]

Wipe the spill area with a wet paper towel, followed by soap and water.[8]
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Place all cleaning materials, including used paper towels and gloves, into the hazardous

waste container.[6]

Wash your hands thoroughly after the cleanup is complete.[6]

Problem: I have generated an aqueous solution containing lead chloride. How do I dispose of

it?

Solution:

Do not pour the solution down the drain.[6]

Carefully pour the aqueous lead chloride waste into a designated, clearly labeled

hazardous waste container for corrosive liquids.

Ensure the container is properly sealed to prevent leaks and spills.

Store the waste container in a designated secondary containment area until it is collected by

the institution's hazardous waste management service.[6]

Problem: My gloves came into contact with lead chloride. What should I do?

Solution:

Immediately and carefully remove the contaminated gloves using the proper removal

technique to avoid skin contact with the outer surface of the glove.[8]

Dispose of the contaminated gloves in the designated hazardous waste container.[6]

Wash your hands thoroughly with soap and water after removing the gloves.[6][8]

Inspect your hands for any signs of contamination. If you suspect skin contact, follow the first

aid procedures for skin exposure.[3]
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Parameter Value Reference

OSHA Permissible Exposure

Limit (PEL) for Lead (8-hour

TWA)

50 µg/m³ [9][10][11]

OSHA Action Level for Lead

(8-hour TWA)
30 µg/m³ [9]

Toxicity Characteristic

Leaching Procedure (TCLP)

Limit for Lead

5.0 mg/L [12]

CAS Number 7758-95-4

Molecular Weight 278.1 g/mol [2]

Appearance White powder [4]

Solubility

Insoluble in cold water and

alcohol; slightly soluble in hot

water.

[4]

Experimental Protocols
Protocol 1: Safe Handling of Solid Lead Chloride
Objective: To provide a step-by-step procedure for safely weighing and using solid lead
chloride in an experiment.

Materials:

Lead chloride powder

Appropriate PPE (lab coat, safety goggles, nitrile gloves)[3]

Chemical fume hood[1][3]

Weighing paper or boat

Spatula
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Beaker or flask for the experiment

Designated hazardous waste container[6]

Procedure:

Don all required PPE before handling lead chloride.[3]

Conduct all work involving lead chloride powder inside a certified chemical fume hood to

minimize inhalation exposure.[1][3]

Place a weighing paper or boat on the analytical balance and tare it.

Carefully use a clean spatula to transfer the desired amount of lead chloride from the stock

container to the weighing paper. Avoid creating dust.

Once the desired amount is weighed, securely close the stock container.

Transfer the weighed lead chloride to the reaction vessel (beaker or flask).

Clean the spatula by wiping it with a damp paper towel and dispose of the towel in the

hazardous waste container.

Dispose of the used weighing paper in the designated solid hazardous waste container.[6]

After completing the work, wipe down the work area within the fume hood with a damp cloth.

Dispose of the cloth in the hazardous waste container.

Remove gloves and dispose of them in the hazardous waste container.

Wash hands thoroughly with soap and water.[6]

Protocol 2: Disposal of Lead Chloride Waste
Objective: To outline the correct procedure for the collection and disposal of solid and liquid

lead chloride waste.

Materials:
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Solid lead chloride waste (e.g., contaminated consumables, unused chemical)

Liquid lead chloride waste (e.g., aqueous solutions)

Designated solid hazardous waste container (clearly labeled)[6]

Designated liquid hazardous waste container (clearly labeled)[6]

Appropriate PPE (lab coat, safety goggles, nitrile gloves)[3]

Hazardous waste labels

Procedure for Solid Waste:

Don appropriate PPE.[3]

Place all disposable items contaminated with lead chloride (e.g., gloves, weighing paper,

paper towels) into the designated solid hazardous waste container.[6]

Ensure the container is kept closed when not in use.[3]

When the container is full, securely seal it and attach a completed hazardous waste label.

Arrange for pickup by the institution's hazardous waste management service.

Procedure for Liquid Waste:

Don appropriate PPE.[3]

Carefully pour all aqueous solutions containing lead chloride into the designated liquid

hazardous waste container.

Avoid overfilling the container.

Securely cap the container after adding waste.

When the container is full, ensure it is tightly sealed and properly labeled with a hazardous

waste tag.
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Store the container in a designated secondary containment area until collection.[6]

Visualizations

Start: Prepare for Experiment

1. Don Personal Protective
Equipment (PPE)

2. Work in a Certified
Chemical Fume Hood

3. Weigh Solid Lead Chloride

4. Transfer to Reaction Vessel

5. Clean Work Area and Tools

6. Dispose of Contaminated
Items as Hazardous Waste

7. Remove PPE and
Wash Hands

End: Experiment Complete
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Caption: Workflow for Safe Handling of Solid Lead Chloride.

Start: Waste Generated

1. Identify Waste Type
(Solid or Liquid)

2a. Place Solid Waste in
Designated Solid Container

Solid

2b. Place Liquid Waste in
Designated Liquid Container

Liquid

3. Securely Seal Container
When Not in Use

4. Attach Completed
Hazardous Waste Label

5. Store in Designated
Secondary Containment Area

6. Arrange for Pickup by
Hazardous Waste Management

End: Waste Disposed
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Caption: Workflow for Disposal of Lead Chloride Waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. shop.chemsupply.com.au [shop.chemsupply.com.au]

3. ipo.rutgers.edu [ipo.rutgers.edu]

4. Lead Chloride SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]

5. nj.gov [nj.gov]

6. drexel.edu [drexel.edu]

7. carlroth.com [carlroth.com]

8. depts.washington.edu [depts.washington.edu]

9. 1910.1025 - Lead. | Occupational Safety and Health Administration [osha.gov]

10. 1926.62 - Lead | Occupational Safety and Health Administration [osha.gov]

11. Occupational Standards and Guidelines for Lead - Potential Health Risks to DOD Firing-
Range Personnel from Recurrent Lead Exposure - NCBI Bookshelf [ncbi.nlm.nih.gov]

12. mcfenvironmental.com [mcfenvironmental.com]

To cite this document: BenchChem. [Technical Support Center: Lead Chloride Handling and
Waste Disposal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b025584#safe-handling-protocols-and-disposal-of-
lead-chloride-waste-in-labs]

Disclaimer & Data Validity:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b025584?utm_src=pdf-body-img
https://www.benchchem.com/product/b025584?utm_src=pdf-body
https://www.benchchem.com/product/b025584?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC193310500&productDescription=LEAD%28II%29+CHLORIDE%2C+99%25+50GR&vendorId=VN00032119&countryCode=US&language=en
https://shop.chemsupply.com.au/documents/PJ1CKTPU.pdf
https://ipo.rutgers.edu/rehs/sop/Lead-Compounds
https://www.flinnsci.com/sds_435-lead-chloride/sds_435/
https://nj.gov/health/eoh/rtkweb/documents/fs/1101.pdf
https://drexel.edu/~/media/Files/engineering/departments/materials/Lab%20Safety/sop_0094_-_lead_compounds.ashx?la=en
https://www.carlroth.com/medias/SDB-4454-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODAwMTd8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oMTYvaGEzLzg5MTM4NjMyNzg2MjIucGRmfGYzOGUzNWQxNDBkY2RmOTQ1OWJhNjRmYzc4NGIwNmE1ODI0Yjc5OWE4NWFjMTRkMWI5N2FmMmQ3Y2U3NTBlMzE
http://depts.washington.edu/rubelab/Lab_Information/Lab_Safety/SOPs/chemical%20SOPs/lead%20compoundsb_SOP.pdf
https://www.osha.gov/laws-regs/regulations/standardnumber/1910/1910.1025
https://www.osha.gov/laws-regs/regulations/standardnumber/1926/1926.62
https://www.ncbi.nlm.nih.gov/books/NBK206974/
https://www.ncbi.nlm.nih.gov/books/NBK206974/
https://mcfenvironmental.com/lead-paint-waste-disposal-rules-and-guidelines/
https://www.benchchem.com/product/b025584#safe-handling-protocols-and-disposal-of-lead-chloride-waste-in-labs
https://www.benchchem.com/product/b025584#safe-handling-protocols-and-disposal-of-lead-chloride-waste-in-labs
https://www.benchchem.com/product/b025584#safe-handling-protocols-and-disposal-of-lead-chloride-waste-in-labs
https://www.benchchem.com/product/b025584#safe-handling-protocols-and-disposal-of-lead-chloride-waste-in-labs
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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